molecular formula C23H22D4ClN7O3 B1164874 Avanafil-d4

Avanafil-d4

Cat. No. B1164874
M. Wt: 487.975
InChI Key:
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

CAS Number: 330784-47-9 (unlabelled)

Scientific Research Applications

  • Transdermal Drug Delivery Enhancement : A study by Ahmed & Badr-Eldin (2019) focused on developing a transdermal film for Avanafil to improve its bioavailability. This approach aimed to overcome challenges like reduced water solubility and presystemic metabolism.

  • Analytical Method Development : Can (2018) developed new LC methods for the quantitative determination of Avanafil, providing a more accurate analysis for quality control in pharmaceutical preparations.

  • Impurity Identification and Synthesis : Research by Zhao et al. (2022) identified and synthesized impurities in Avanafil, contributing to better understanding and quality control of the drug.

  • Neuroprotective Applications : A study by Kurakula et al. (2021) explored the use of Avanafil in a nanocomplex with antioxidants for potential neuroprotective effects, particularly in treating diabetic neuropathy.

  • Formulation for Enhanced Bioavailability : Research by Kurakula, Ahmed, Fahmy, & Ahmed (2016) focused on formulating Avanafil in solid lipid nanoparticles to enhance its solubility and bioavailability.

  • Pharmacokinetics and Metabolism Study : A study by Kammoun, Khedr, & Ahmed (2020) analyzed Avanafil's pharmacokinetics and bioavailability, contributing to a better understanding of its absorption and distribution.

  • Biodegradable Nanoparticles for Drug Delivery : Research by Aldawsari, Fahmy, Abd-Allah, & Ahmed (2020) aimed at enhancing Avanafil's bioavailability through biodegradable nanoparticles, showcasing a novel approach in drug delivery systems.

  • Stability-Indicating Analytical Methods : Patel & Kothari (2020) developed a comprehensive stability-indicating HPLC method for Avanafil, ensuring the drug's stability and safety.

  • Effect on Detrusor Muscle Contractility : Dhruva et al. (2019) investigated Avanafil's effect on the contractility of the isolated detrusor muscle, potentially leading to applications in conditions like overactive bladder.

properties

Molecular Formula

C23H22D4ClN7O3

Molecular Weight

487.975

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.